Cas no 1159825-55-4 ([1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride)

• Product Name: [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride
• CAS No: 1159825-55-4
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 5186603
• Update Time: 2025-05-27

[1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride
• 1-(3-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-aminehydrochloride
• 1-(3-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine hydrochloride

• Inchi： 1S/C14H21ClN2.ClH/c1-16-14(7-10-17-8-2-3-9-17)12-5-4-6-13(15)11-12;/h4-6,11,14,16H,2-3,7-10H2,1H3;1H
• InChI Key： ZDPIBLRGYMSETA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCN1CCCC1)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 216
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride

Introduction to [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine Hydrochloride (CAS No. 1159825-55-4)

[1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride (CAS No. 1159825-55-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted pyrrolidines and is characterized by its 3-chlorophenyl and pyrrolidin-1-yl moieties, which contribute to its biological activity and pharmacological profile.

The chemical structure of [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride consists of a pyrrolidine ring attached to a propyl chain, which is further substituted with a 3-chlorophenyl group and a methylamine moiety. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and other physiological processes. The compound's ability to interact with these systems suggests its potential as a lead molecule for the development of novel therapeutic agents.

In preclinical research, [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride has demonstrated promising results in models of anxiety and depression. Studies have shown that it can effectively reduce anxiety-like behaviors in rodent models, suggesting its potential as an anxiolytic agent. Additionally, its effects on dopaminergic pathways have been explored for their relevance in treating neurodegenerative disorders such as Parkinson's disease.

The pharmacokinetic properties of [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride have also been investigated. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings. The compound's oral bioavailability and plasma half-life have been optimized through structural modifications, enhancing its therapeutic potential.

From a synthetic chemistry perspective, the preparation of [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride involves several well-defined steps. The synthesis typically begins with the formation of the pyrrolidine ring through a suitable cyclization reaction, followed by the introduction of the 3-chlorophenyl group via a substitution or coupling reaction. The final step involves the attachment of the methylamine moiety and the formation of the hydrochloride salt.

In terms of safety and toxicity, extensive in vitro and in vivo studies have been conducted to evaluate the potential adverse effects of [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride. These studies have shown that it is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, further research is necessary to fully understand its long-term safety profile.

The current landscape of drug development is highly competitive, and compounds like [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride are at the forefront of innovation. Ongoing clinical trials are exploring its efficacy in treating various neurological and psychiatric disorders. Preliminary results from these trials are encouraging, indicating that this compound may offer new hope for patients suffering from conditions such as anxiety disorders and neurodegenerative diseases.

In conclusion, [1-(3-Chlorophenyl)-3-pyrrolidin-1-yl-propyl]-methylamine hydrochloride (CAS No. 1159825-55-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable lead molecule for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies alike.